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Audience: This document is intended for researchers, scientists, and drug development

professionals engaged in functional genomics and cellular signaling research.

Introduction Adenylate Cyclase 7 (ADCY7) is a membrane-bound enzyme that plays a crucial

role in intracellular signal transduction.[1] It catalyzes the conversion of ATP to cyclic AMP

(cAMP), a key second messenger involved in numerous physiological processes.[2][3] ADCY7

is activated by G protein-coupled receptors (GPCRs) and is implicated in pathways related to

immune responses, inflammation, and neurotransmission.[3][4][5] The specific knockdown of

the ADCY7 gene using small interfering RNA (siRNA) is a powerful technique to investigate its

function in various cellular contexts.[6][7] This document provides a comprehensive protocol for

the transfection of human cells with pre-designed siRNA targeting ADCY7.

ADCY7 Signaling Pathway
ADCY7 is typically activated following the binding of a ligand to a stimulatory G protein-coupled

receptor (GPCR). This activation leads to a conformational change in the receptor, which in

turn activates a Gs alpha subunit. The activated Gs protein then stimulates ADCY7 to produce
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cAMP from ATP. Elevated cAMP levels lead to the activation of Protein Kinase A (PKA), which

phosphorylates downstream targets, resulting in a cellular response.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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